Cas no 957147-02-3 (3-(4-ethoxyphenyl)prop-2-en-1-ol)

• Product Name: 3-(4-ethoxyphenyl)prop-2-en-1-ol
• CAS No: 957147-02-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2037593
• PubChem ID: 18539691
• Update Time: 2025-11-02

3-(4-ethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• E-p-coumaryl alcohol ethyl ether
• 3-(4-ethoxyphenyl)prop-2-en-1-ol
• 957147-02-3
• (e)-p-coumaryl alcohol ethyl ether
• 2-Propen-1-ol, 3-(4-ethoxyphenyl)-
• EN300-1853564
• SCHEMBL4630859

• Inchi： 1S/C11H14O2/c1-2-13-11-7-5-10(6-8-11)4-3-9-12/h3-8,12H,2,9H2,1H3/b4-3+
• InChI Key： GFSWFUCBLILOSX-ONEGZZNKSA-N
• SMILES： O(CC)C1C=CC(/C=C/CO)=CC=1

Computed Properties

• Exact Mass: 178.099379685Da
• Monoisotopic Mass: 178.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on 3-(4-ethoxyphenyl)prop-2-en-1-ol

3-(4-Ethoxyphenyl)prop-2-en-1-ol (CAS 957147-02-3): A Versatile Compound with Diverse Applications

3-(4-Ethoxyphenyl)prop-2-en-1-ol (CAS 957147-02-3) is an organic compound that has garnered significant attention in recent years due to its unique chemical structure and wide range of potential applications. This aromatic alcohol derivative, featuring an ethoxy group and an allylic alcohol moiety, serves as a valuable intermediate in various chemical syntheses and industrial processes.

The compound's molecular formula is C₁₁H₁₄O₂, with a molecular weight of 178.23 g/mol. Its structure combines the characteristics of both phenolic compounds and unsaturated alcohols, making it particularly interesting for researchers exploring green chemistry applications and sustainable material development – two of the most searched topics in contemporary chemical research.

One of the most frequently asked questions about 3-(4-ethoxyphenyl)prop-2-en-1-ol concerns its synthesis methods. The compound can be prepared through several routes, including the Claisen-Schmidt condensation of 4-ethoxybenzaldehyde with acetaldehyde, followed by reduction of the resulting α,β-unsaturated aldehyde. Alternative approaches involve Wittig reactions or cross-coupling methodologies, which are currently trending in organic synthesis discussions.

The physical properties of CAS 957147-02-3 make it suitable for various applications. It typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents and limited water solubility. These characteristics, combined with its relatively low volatility, contribute to its handling safety profile – an important consideration in today's laboratory safety-conscious environment.

In the pharmaceutical sector, 3-(4-ethoxyphenyl)prop-2-en-1-ol serves as a key building block for the synthesis of various bioactive molecules. Recent patent literature reveals its use in developing compounds with potential anti-inflammatory and antioxidant properties, aligning with the growing consumer interest in natural health products and nutraceuticals – terms that show high search volumes in health-related queries.

The fragrance and flavor industry has shown increasing interest in CAS 957147-02-3 due to its structural similarity to naturally occurring aromatic compounds. Its potential as a precursor for synthetic fragrances with floral or spicy notes makes it valuable in cosmetic formulations, particularly in the development of clean beauty products – another trending topic in consumer markets.

Material science applications of 3-(4-ethoxyphenyl)prop-2-en-1-ol include its use as a monomer or cross-linking agent in polymer chemistry. Researchers are investigating its incorporation into smart materials and functional polymers, especially those responsive to environmental stimuli – a hot topic in advanced material research that frequently appears in academic search trends.

From an analytical chemistry perspective, 957147-02-3 can be characterized using standard techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are commonly searched by laboratory professionals seeking compound identification protocols, making this information valuable for technical audiences.

The commercial availability of 3-(4-ethoxyphenyl)prop-2-en-1-ol has improved in recent years, with several specialty chemical suppliers now offering it in various purity grades. Market analysis shows growing demand for this compound, particularly in regions with strong fine chemical and pharmaceutical manufacturing sectors – keywords that frequently appear in industry reports and market research queries.

Storage and handling recommendations for CAS 957147-02-3 follow standard protocols for oxygen-sensitive compounds. Best practices include storage under inert atmosphere at cool temperatures, using amber glass containers to prevent light-induced degradation – information highly relevant to laboratory managers and chemical safety officers searching for proper compound storage guidelines.

Environmental considerations for 3-(4-ethoxyphenyl)prop-2-en-1-ol include its biodegradability profile and potential ecotoxicological effects. These aspects are increasingly important in regulatory compliance, especially with growing public interest in green chemistry metrics and environmental impact assessments – search terms that have seen steady growth in environmental science databases.

Future research directions for 957147-02-3 may explore its potential in catalysis and asymmetric synthesis, areas that continue to generate significant academic interest. The compound's chiral center and functional group diversity make it an attractive candidate for developing new chiral ligands or organocatalysts – topics frequently appearing in recent chemistry literature searches.

In conclusion, 3-(4-ethoxyphenyl)prop-2-en-1-ol (CAS 957147-02-3) represents a versatile chemical intermediate with applications spanning multiple industries. Its unique structural features, combined with growing interest in sustainable chemistry and functional materials, ensure its continued relevance in scientific research and industrial applications. As market demands evolve and new applications emerge, this compound is likely to maintain its position as an important building block in modern chemical synthesis.